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Introduction

In the landscape of carbohydrate chemistry, β-D-galactose pentaacetate stands as a

cornerstone molecule, pivotal to both the historical elucidation of monosaccharide structures

and the ongoing development of complex glycans and therapeutics. This fully acetylated

derivative of D-galactose, by virtue of its protected hydroxyl groups, offers chemists a stable

and versatile building block for intricate molecular architecture. This technical guide provides an

in-depth exploration of the discovery, historical importance, physicochemical properties, and

key experimental protocols related to β-D-galactose pentaacetate, tailored for researchers,

scientists, and professionals in drug development.

Discovery and Historical Context
While the precise first synthesis of β-D-galactose pentaacetate is not definitively attributed to a

single individual in the readily available literature, its emergence is firmly rooted in the

groundbreaking work on carbohydrate chemistry in the late 19th and early 20th centuries. The

acetylation of sugars, as a method to protect hydroxyl groups and facilitate structural analysis

and synthesis, was a key technique developed during this era. It is reported that β-D-galactose

pentaacetate was first synthesized in the early 20th century during extensive investigations into

sugar chemistry and acetylation reactions.[1] This period was dominated by the research of

chemists like Emil Fischer, who was awarded the Nobel Prize in Chemistry in 1902 for his work

on sugar and purine syntheses. Fischer's systematic approach to understanding the

stereochemistry of sugars relied heavily on the formation of crystalline derivatives, such as
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osazones and, importantly, acetylated esters. The acetylation of galactose to form its

pentaacetate derivative would have been a logical and crucial step in the systematic study of

its structure and reactivity.

The historical significance of β-D-galactose pentaacetate lies in its role as a protected form of

galactose.[2] The acetyl groups render the otherwise highly polar and water-soluble galactose

soluble in organic solvents, facilitating a broader range of chemical reactions.[3] Furthermore,

the protection of the hydroxyl groups prevents unwanted side reactions and allows for

regioselective and stereoselective modifications, a fundamental concept in modern

carbohydrate synthesis.[2] This control over reactivity was instrumental in the early efforts to

synthesize oligosaccharides and other complex glycoconjugates, allowing for the controlled

formation of glycosidic bonds.[2][4]

Physicochemical Properties
β-D-Galactose pentaacetate is a white crystalline solid.[5] Its key physical and chemical

properties are summarized in the table below, compiled from various sources.
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Property Value References

Molecular Formula C₁₆H₂₂O₁₁ [3][4][5][6]

Molecular Weight 390.34 g/mol [4][5]

CAS Number 4163-60-4 [4][5]

Melting Point 141 - 146 °C [4][5][6][7]

Specific Optical Rotation ([α]D)
+21.0° to +26.0° (c=2 in

Methanol)

+23.5° ± 1.0° (c=4 in

Chloroform)
[8]

+25° (c=10 in Chloroform, on

dry basis)
[9]

Solubility

Soluble in chloroform,

methanol, ethanol, and

acetone. Sparingly soluble or

insoluble in water.

[3][5][6][9][10]

Appearance
White to off-white crystalline

powder
[3][5]

Experimental Protocols: Synthesis of β-D-Galactose
Pentaacetate
The synthesis of β-D-galactose pentaacetate is a classic example of peracetylation of a

monosaccharide. Several methods have been developed over the years, with variations in

catalysts and reaction conditions.

Historical Method: Acetic Anhydride with a Catalyst
A common historical and contemporary method involves the reaction of D-galactose with acetic

anhydride in the presence of a catalyst.

Reactants:
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D-galactose

Acetic anhydride (in excess, serving as both reactant and solvent)

Catalyst (e.g., anhydrous sodium acetate, zinc chloride, pyridine, or a strong acid like

sulfuric acid)[1][2]

General Procedure:

D-galactose is suspended in acetic anhydride.

The catalyst is added to the mixture.

The reaction mixture is heated, often under reflux, for a specified period. The use of

pyridine as a catalyst and solvent is also a common variation.[6]

Upon completion of the reaction, the mixture is cooled and poured into ice-water to

hydrolyze the excess acetic anhydride and precipitate the product.

The crude β-D-galactose pentaacetate is collected by filtration, washed with water, and

then purified.

Purification:

The primary method for purification is recrystallization from a suitable solvent, such as

ethanol.[6] This process removes unreacted starting materials and byproducts.

Modern purification techniques may also employ flash chromatography on silica gel.[11]

Workflow for a Typical Historical Synthesis
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Caption: A generalized workflow for the synthesis and purification of β-D-galactose

pentaacetate.

Historical Significance in the Advancement of
Glycoscience
The availability of β-D-galactose pentaacetate has been a significant driver in the field of

glycoscience. Its primary contributions can be categorized as follows:

Structure Elucidation: The ability to form a stable, crystalline derivative of galactose was

crucial in confirming its pyranose ring structure and the stereochemical arrangement of its

hydroxyl groups.

Protecting Group Chemistry: The use of acetyl groups as protecting groups in β-D-galactose

pentaacetate is a foundational example of this essential strategy in organic synthesis. This

concept allows for the selective reaction at specific positions of a complex molecule.

Glycosylation Reactions: β-D-Galactose pentaacetate serves as a key glycosyl donor in the

synthesis of more complex carbohydrates.[4] In the presence of a Lewis acid, it can be used

to form glycosidic bonds with various acceptor molecules.[4] It can also be converted into
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more reactive glycosyl donors, such as glycosyl halides, for more challenging glycosylations.

[4]

Logical Relationship in Glycosylation
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Caption: The role of β-D-galactose pentaacetate as a key intermediate in glycosylation

reactions.

Biological Activity: Regulation of Insulin Release
Recent studies have unveiled an interesting biological role for β-D-galactose pentaacetate

beyond its use in chemical synthesis. It has been shown to act as a negative regulator of

insulin release.[12] Specifically, it can inhibit leucine-induced insulin release in rat pancreatic

islets.[12][13] This effect is thought to be mediated by a receptor system that displays anomeric

specificity, as the α-anomer has also been shown to inhibit insulin release.[13][14]

The proposed mechanism involves the ability of the acetylated sugar to penetrate the plasma

membrane, followed by intracellular hydrolysis by esterases to release galactose.[12][13]

However, the inhibitory effect on insulin secretion appears to be a direct action of the ester itself

on a cell surface receptor, rather than solely a consequence of intracellular galactose

metabolism.[14] This discovery opens up potential avenues for the development of new

therapeutic agents to prevent excessive insulin secretion in conditions of hyperinsulinemia.[13]

[14]

Proposed Signaling Pathway for Insulin Inhibition
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Click to download full resolution via product page

Caption: A hypothesized pathway for the inhibition of insulin release by β-D-galactose

pentaacetate.

Conclusion
From its origins as a critical tool in the foundational studies of carbohydrate chemistry to its

contemporary applications in complex oligosaccharide synthesis and its newly discovered role

in regulating insulin secretion, β-D-galactose pentaacetate has proven to be a molecule of

enduring significance. Its straightforward synthesis, stability, and the controlled reactivity it

offers have cemented its place in the repertoire of chemists and biochemists. The continued

exploration of its biological activities may yet unveil further applications in medicine and drug

development, underscoring the value of this seemingly simple, yet powerful, acetylated sugar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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